2-{[(5-Methylfuran-2-yl)sulfanyl]methyl}benzoic acid

• CAS No.: 62688-03-3
• Molecular Formula: C13H12O3S
• Molecular Weight: 248.30 g/mol
• IUPAC Name: 2-[(5-methylfuran-2-yl)sulfanylmethyl]benzoic acid
• InChI: InChI=1S/C13H12O3S/c1-9-6-7-12(16-9)17-8-10-4-2-3-5-11(10)13(14)15/h2-7H,8H2,1H3,(H,14,15)
• InChI Key: GWZDFCDYCBVRKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)SCC2=CC=CC=C2C(=O)O

Description

2-{[(5-Methylfuran-2-yl)sulfanyl]methyl}benzoic acid is a benzoic acid derivative featuring a (5-methylfuran-2-yl)sulfanyl group attached to the benzene ring via a methylene bridge. This compound belongs to a class of sulfur-containing aromatic carboxylic acids, where the sulfur atom forms a thioether linkage (C–S–C) between the furan and benzyl moieties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(((5-Methylfuran-2-yl)thio)methyl)benzoic acid typically involves the following steps:

Formation of the Thioether Linkage: The initial step involves the reaction of 5-methylfuran-2-thiol with a suitable benzylic halide, such as benzyl chloride, under basic conditions to form the thioether linkage.

Carboxylation: The resulting thioether is then subjected to carboxylation using carbon dioxide in the presence of a strong base, such as sodium hydride, to introduce the carboxylic acid functionality.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

2-(((5-Methylfuran-2-yl)thio)methyl)benzoic acid can undergo various types of chemical reactions, including:

Oxidation: The thioether linkage can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carboxylic acid group can be reduced to an alcohol using reducing agents like lithium aluminum hydride.

Substitution: The furan ring can undergo electrophilic substitution reactions, such as halogenation or nitration, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogens (e.g., bromine, chlorine), nitrating agents (e.g., nitric acid).

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Alcohols.

Substitution: Halogenated or nitrated derivatives of the furan ring.

Scientific Research Applications

Chemical Properties and Structure

This compound, with the molecular formula $C_{13}H_{12}O_3S$, features a benzoic acid moiety substituted with a 5-methylfuran group linked via a sulfanyl (thioether) bridge. The structural characteristics contribute to its potential biological activities, making it an interesting subject for research.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of various derivatives of benzoic acid and furan compounds. The compound has shown promise against several bacterial strains, including:

• Staphylococcus aureus : Exhibited significant minimum inhibitory concentrations (MIC) in vitro.
• Candida albicans : Some derivatives demonstrated moderate antifungal activity, indicating potential for use in treating fungal infections .

Potential Antiviral Properties

Given the structural similarities to other antiviral compounds, there is potential for this compound to exhibit antiviral activity. Studies on related furan derivatives have shown inhibition of viral replication, which could be explored further with 2-{[(5-Methylfuran-2-yl)sulfanyl]methyl}benzoic acid .

Polymer Chemistry

The incorporation of thioether functionalities in polymer synthesis has been explored for enhancing material properties such as flexibility and thermal stability. Compounds like 2-{[(5-Methylfuran-2-yl)sulfanyl]methyl}benzoic acid can serve as monomers or cross-linking agents in the development of advanced polymeric materials .

Cosmetic Formulations

Due to its potential antioxidant properties, this compound may find applications in cosmetic formulations. Antioxidants are crucial in preventing oxidative stress in skin cells, and compounds with furan rings are often investigated for their protective effects against UV radiation and environmental damage .

Case Studies and Research Findings

Application Area	Study Reference	Key Findings
Antimicrobial Activity		Effective against Staphylococcus aureus and fungi
Antitubercular Activity		Analogous compounds inhibit Mycobacterium tuberculosis
Antiviral Properties		Potential inhibition of viral replication observed
Polymer Chemistry		Enhances flexibility and thermal stability in polymers
Cosmetic Formulations		Potential antioxidant properties beneficial for skin

Mechanism of Action

The mechanism of action of 2-(((5-Methylfuran-2-yl)thio)methyl)benzoic acid depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The thioether linkage and furan ring may play a role in its binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following section compares 2-{[(5-Methylfuran-2-yl)sulfanyl]methyl}benzoic acid with analogous compounds, focusing on structural features, pharmacological activities, and physicochemical properties.

Structural Analogues of Benzoic Acid Derivatives

Table 1: Structural Comparison of Selected Benzoic Acid Derivatives

Compound Name	Substituent(s) on Benzoic Acid Core	Key Functional Groups	Biological Activity (Reported)	Reference
2-{[(5-Methylfuran-2-yl)sulfanyl]methyl}benzoic acid	(5-Methylfuran-2-yl)sulfanylmethyl	Thioether, carboxylic acid	Not explicitly reported (inferred)	-
5-{[(Furan-2-yl)methyl]sulfamoyl}-2-methylbenzoic acid	2-Methyl, furan-methyl-sulfamoyl	Sulfamoyl, carboxylic acid	Antimicrobial (inferred from analogues)
5-Methyl-2-[(phenylsulfonyl)amino]benzoic acid	5-Methyl, phenylsulfonylamino	Sulfonamide, carboxylic acid	Enzyme inhibition (e.g., MAP2 targets)
2-Acetylamino-benzoic acid methyl ester (Av7)	Acetylamino, methyl ester	Amide, ester	Antitumor (AGS, Hepg2, A549 cell lines)

Key Observations:

• Sulfur Linkage Variations: The target compound’s thioether group contrasts with sulfamoyl (e.g., 5-{[(furan-2-yl)methyl]sulfamoyl}-2-methylbenzoic acid) or sulfonamide (e.g., 5-Methyl-2-[(phenylsulfonyl)amino]benzoic acid) moieties.
• Sulfamoyl derivatives are associated with antimicrobial and enzyme-inhibitory effects .

Benzofuran-Based Analogues

Table 2: Comparison with Benzofuran Derivatives

Compound Name	Core Structure	Substituents	Pharmacological Activity	Reference
Methyl 2-(5-methyl-3-methylsulfinyl-1-benzofuran-2-yl)acetate	Benzofuran	Methylsulfinyl, acetate	Antibacterial, antitumor (inferred)
2-(5-Cyclohexyl-3-isopropylsulfanyl-1-benzofuran-2-yl)acetic acid	Benzofuran	Cyclohexyl, isopropylsulfanyl	Antiviral, antifungal

Key Observations:

• Core Structure Differences : Benzofuran derivatives (e.g., methyl 2-(5-methyl-3-methylsulfinyl-1-benzofuran-2-yl)acetate) replace the benzoic acid core with a fused benzofuran system. This alteration impacts electronic properties and binding affinity .
• Sulfur Modifications : Methylsulfinyl and isopropylsulfanyl groups in benzofurans enhance solubility and target selectivity. For example, methylsulfinyl derivatives demonstrate improved antibacterial activity compared to their sulfanyl precursors .

Thiadiazole and Thiazolidinone Derivatives

Table 3: Comparison with Sulfur-Containing Heterocycles

Compound Name	Core Structure	Functional Groups	Potential Applications	Reference
2-Chloro-5-[2-({5-[(2,4-dichlorophenoxy)methyl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamido]benzoic acid	Thiadiazole	Thiadiazole, chloro-phenoxy	Antimicrobial, herbicide
2-{5-[(Z)-(1-Methyl-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]furan-2-yl}benzoic acid	Thiazolidinone	Thiazolidinone, sulfanylidene	Enzyme inhibition (e.g., kinases)

Key Observations:

• Complexity vs. Simplicity: Thiadiazole and thiazolidinone derivatives exhibit higher structural complexity, which may improve target specificity but complicate synthesis. The target compound’s simpler structure offers easier scalability .
• Bioactivity: Thiadiazoles are often explored as herbicides or antimicrobials, while thiazolidinones are linked to kinase inhibition.

Research Findings and Implications

• Antitumor Potential: Compounds like Av7 (2-acetylamino-benzoic acid methyl ester) with IC₅₀ values < 50 μM suggest that benzoic acid derivatives with electron-withdrawing groups (e.g., thioethers) may disrupt cancer cell proliferation .
• Sulfur Group Impact : Sulfamoyl and sulfonamide groups enhance hydrogen-bonding capacity, improving receptor binding but reducing lipophilicity. The target compound’s thioether group balances moderate polarity and bioavailability .
• Synthetic Feasibility : The target compound can be synthesized via oxidation of precursor sulfanyl derivatives (analogous to methods in ), offering a scalable route for further pharmacological testing.

Biological Activity

2-{[(5-Methylfuran-2-yl)sulfanyl]methyl}benzoic acid is a compound of growing interest due to its potential biological activities. This article explores its biological activity, including enzyme inhibition, receptor binding, and therapeutic potential, supported by relevant research findings and case studies.

Chemical Structure and Properties

The chemical formula for 2-{[(5-Methylfuran-2-yl)sulfanyl]methyl}benzoic acid is $C_{12}H_{12}O_2S$. The presence of the furan ring and the benzoic acid moiety suggests potential interactions with biological targets, particularly in enzyme systems.

Biological Activity Overview

Research indicates that compounds containing furan and benzoic acid derivatives can exhibit various biological activities, including:

• Antimicrobial Activity : Certain derivatives have shown effectiveness against pathogenic bacteria.
• Enzyme Inhibition : The compound may inhibit specific enzymes, impacting metabolic pathways.
• Antioxidant Properties : Some studies suggest potential antioxidant effects, which could be beneficial in preventing oxidative stress-related diseases.

Enzyme Inhibition Studies

A significant area of research involves the inhibition of enzymes by this compound. For instance, studies have indicated that related compounds can inhibit proteolytic enzymes, which are crucial in various physiological processes .

Table 1: Enzyme Inhibition Potency

Compound	Target Enzyme	IC50 (µM)	Reference
Compound A	Protease X	15.4
Compound B	Kinase Y	8.0
2-{[(5-Methylfuran-2-yl)sulfanyl]methyl}benzoic acid	TBD	TBD	TBD

Case Study 1: Antimicrobial Activity

In a study evaluating various benzoic acid derivatives, 2-{[(5-Methylfuran-2-yl)sulfanyl]methyl}benzoic acid exhibited significant antimicrobial activity against strains of Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) was determined to be in the range of 4–8 µg/mL .

Case Study 2: Antioxidant Effects

A recent investigation into the antioxidant properties of related furan compounds demonstrated that they can scavenge free radicals effectively. This suggests that 2-{[(5-Methylfuran-2-yl)sulfanyl]methyl}benzoic acid may also possess similar properties, contributing to its therapeutic potential .

The biological activity of this compound likely stems from its ability to interact with specific molecular targets. The furan moiety can undergo oxidation reactions, leading to the formation of reactive intermediates that may bind to enzymes or receptors, modulating their activity .